9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one

• IUPAC Name: tert-butyl 7-oxo-3-oxa-9-azabicyclo[3.3.1]nonane-9-carboxylate
• InChI: InChI=1S/C12H19NO4/c1-12(2,3)17-11(15)13-8-4-10(14)5-9(13)7-16-6-8/h8-9H,4-7H2,1-3H3
• InChI Key: CQLVVTNYEYTHMM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2CC(=O)CC1COC2
• Molecular Formula: C12H19NO4
• Molecular Weight: 241.28 g/mol
• CAS RN: 280761-97-9

Description

9-Boc-7-oxa-9-azabicyclo[3.3.1]nonan-3-one is a compound that falls within the category of azabicycloalkane amino acids, which are considered as rigid dipeptide mimetics. These compounds are significant in the field of peptide-based drug discovery due to their constrained structure that can influence biological activity and stability .

Synthesis Analysis

The synthesis of related azabicycloalkane amino acids involves several steps, starting with the cleavage of methyl N-Boc-pyroglutamate with vinylmagnesium bromide to produce an acyclic gamma-vinyl ketone. This is followed by a Michael addition to produce an N-Boc-delta-oxo-alpha,omega-diaminoazelate intermediate. Subsequent hydrogenolysis yields the fused ring system, which after acidolytic deprotection and Fmoc-protection, provides building blocks suitable for solid-phase synthesis . Additionally, the synthesis of enantiomerically pure N-Boc 9-azabicyclo[3.3.1]nonane-2,6-dione from diols has been achieved through crystallization and kinetic resolution using lipase . Moreover, a practical three-step synthetic route to 9-azabicyclo[3.3.1]nonane N-oxyl, a related compound, has been developed, showcasing the versatility of synthetic approaches for these types of molecules .

Molecular Structure Analysis

The molecular structure of these compounds is characterized by a bicyclic framework that can adopt various conformations. For instance, acyl derivatives of 9-(2'-hydroxyethyl)-9-azabicyclo[3.3.1]nonan-3α(and β)-ols have been studied by NMR spectroscopy, revealing preferred flattened chair-boat conformations and equilibria between two flattened chair-chair conformations through nitrogen inversion . The absolute configuration of related diones has been determined by comparing experimental and simulated circular dichroism (CD) spectra, obtained by ab initio time-dependent density functional theory (TDDFT) calculations .

Chemical Reactions Analysis

The chemical reactivity of these compounds is highlighted by various reactions, such as the gold-catalyzed stereoselective synthesis of 9-oxabicyclo[3.3.1]nona-4,7-dienes, which demonstrates the feasibility of a formal [4 + 2] cycloaddition on an s-trans-heterodiene framework . Additionally, sequential 'condensation–iodolactonization' reactions have been employed to synthesize functionalized 7,8-benzo-9-aza-4-oxabicyclo[3.3.1]nonan-3-ones, indicating the potential for regio- and diastereoselective transformations .

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are closely related to their molecular structure. Detailed NMR analysis has shown that synthesized 3-azabicyclo[3.3.1]nonan-9-ones exist in a twin-chair conformation with equatorial orientation of substituents, which is consistent regardless of the incorporation of linear or bulkier groups . The antifungal screening of new 2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-one oxime derivatives has revealed that compounds with halo-substituents at ortho/para positions exhibit a good antifungal profile, suggesting that the physical properties of substituents can influence biological activity . Additionally, the synthesis and characterization of 2-acetyl-9-azabicyclo[4.2.1]nonan-3-one, a conformationally locked s-cis analogue of anatoxin-a, has been reported, although it lacks both nicotinic and muscarinic potency, which is an important consideration in the context of physical properties affecting biological function .